Cas no 5620-70-2 (5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one)

• Product Name: 5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one
• CAS No: 5620-70-2
• MF: C₁₃H₉FN₄O
• MW: 256.23516535759
• CID: 1597573
• PubChem ID: 2856175
• Update Time: 2025-04-21

5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-(2-pyridin-2-ylhydrazino)-2H-indol-2-one
• 5-fluoro-3-(2-pyridin-2-ylhydrazinyl)indol-2-one
• 5-fluoro-3-(pyridin-2-yldiazenyl)-1H-indol-2-ol
• AKOS000359075
• 5-fluoro-1H-indole-2,3-dione 3-(2-pyridinylhydrazone)
• AKOS000985454
• CBMicro_026419
• 5620-70-2
• DTXSID80416983
• AB00090819-01
• BIM-0026256.P001

• Inchi： 1S/C13H9FN4O/c14-8-4-5-10-9(7-8)12(13(19)16-10)18-17-11-3-1-2-6-15-11/h1-7,16,19H/b18-17+
• InChI Key： SBBBDFMHEQTEMA-ISLYRVAYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=C(N2)O)/N=N/C1C=CC=CN=1

Computed Properties

• Exact Mass: 256.07617
• Monoisotopic Mass: 256.076039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 3.2

Experimental Properties

• Density: 1.46
• Boiling Point: 310.6°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.699
• PSA: 66.91